Cas no 1806247-09-5 (Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate)
Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate
-
- Inchi: 1S/C10H8F3IN2O5/c1-2-20-7(17)3-5-9(21-10(11,12)13)8(14)6(4-15-5)16(18)19/h4H,2-3H2,1H3
- InChI Key: PLONDDXLAPSOKK-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(C=1OC(F)(F)F)CC(=O)OCC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 390
- XLogP3: 2.7
- Topological Polar Surface Area: 94.2
Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090629-1g |
Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate |
1806247-09-5 | 97% | 1g |
$1,519.80 | 2022-03-31 |
Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate
Ethyl 4-iodo-5-nitro-3-trifluoromethoxypyridine-2-acetate (CAS No. 1806247-09-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-iodo-5-nitro-3-trifluoromethoxypyridine-2-acetate, with the CAS number 1806247-09-5, is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an iodo substituent, a nitro group, and a trifluoromethoxy moiety on a pyridine backbone, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.
The significance of Ethyl 4-iodo-5-nitro-3-trifluoromethoxypyridine-2-acetate lies in its ability to undergo a wide range of chemical transformations. The iodo group, for instance, is highly reactive and can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. This reactivity makes it an excellent precursor for constructing more complex molecular architectures. Additionally, the nitro and trifluoromethoxy groups contribute to the compound's electronic properties, influencing its interactions with biological targets.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein kinases, which play a pivotal role in numerous disease pathways. Ethyl 4-iodo-5-nitro-3-trifluoromethoxypyridine-2-acetate has been utilized in several synthetic strategies aimed at creating potent kinase inhibitors. For example, its iodo substituent can be used in palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups, which are commonly found in kinase inhibitors. These reactions often yield high yields and regioselectivity, making them ideal for drug discovery applications.
The trifluoromethoxy group is another key feature that enhances the pharmacological properties of Ethyl 4-iodo-5-nitro-3-trifluoromethoxypyridine-2-acetate. Fluoro substituents are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, trifluoromethoxy groups have been shown to enhance the binding of small molecules to protein kinases by increasing their hydrophobicity and reducing their polar surface area. This has led to the development of several FDA-approved drugs that incorporate trifluoromethoxy groups into their structures.
The nitro group in Ethyl 4-iodo strong>
1806247-09-5 (Ethyl 4-iodo-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)